3-(4-methoxyphenyl)azetidin-3-ol hydrochloride
Overview
Description
3-(4-Methoxyphenyl)azetidin-3-ol hydrochloride, also known as 3-MPAH, is a novel compound with a wide range of applications in scientific research. It is a white crystalline powder that is soluble in water and other organic solvents, and is currently being studied for its potential to be used in laboratory experiments and drug development.
Scientific Research Applications
3-(4-methoxyphenyl)azetidin-3-ol hydrochloride has a wide range of potential applications in scientific research. It has been used in the study of the structure-activity relationships of various compounds, as well as in the development of new compounds with potential therapeutic benefits. It has also been used in the study of receptor-ligand interactions and in the study of the biochemical pathways involved in drug metabolism.
Mechanism of Action
3-(4-methoxyphenyl)azetidin-3-ol hydrochloride is a small molecule that binds to and activates various receptors in the body. It has been shown to bind to and activate several G-protein coupled receptors, such as the muscarinic acetylcholine receptor, the serotonin receptor, and the adenosine receptor. It has also been shown to activate the kappa opioid receptor, which is involved in pain perception.
Biochemical and Physiological Effects
3-(4-methoxyphenyl)azetidin-3-ol hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of several enzymes, including acetylcholinesterase, monoamine oxidase, and cytochrome P450. It has also been shown to have anti-inflammatory, anti-apoptotic, and antioxidant effects.
Advantages and Limitations for Lab Experiments
3-(4-methoxyphenyl)azetidin-3-ol hydrochloride is a useful compound for laboratory experiments due to its solubility in water and other organic solvents, its stability, and its ability to bind to and activate various receptors. However, there are some limitations to its use in laboratory experiments, including its high cost and the difficulty in obtaining a large enough quantity for experiments.
Future Directions
There are a number of potential future directions for 3-(4-methoxyphenyl)azetidin-3-ol hydrochloride. It could be used in the development of new drugs with improved efficacy and safety profiles. It could also be used in the development of novel compounds with improved pharmacokinetic properties. Additionally, it could be used in the study of receptor-ligand interactions and the biochemical pathways involved in drug metabolism. Finally, it could be used in the study of the structure-activity relationships of various compounds.
Synthesis Methods
3-(4-methoxyphenyl)azetidin-3-ol hydrochloride can be synthesized in three steps. The first step involves reacting 3-methoxyphenylacetylene with azetidine-3-ol in the presence of a base, such as sodium hydroxide, to yield 3-(4-methoxyphenyl)azetidin-3-ol. The second step involves the reaction of the product from the first step with hydrochloric acid to yield 3-(4-methoxyphenyl)azetidin-3-ol hydrochloride. Finally, the product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-methoxyphenyl)azetidin-3-ol hydrochloride involves the reaction of 4-methoxybenzaldehyde with ethyl diazoacetate to form 3-(4-methoxyphenyl)azetidin-2-one, which is then reduced to 3-(4-methoxyphenyl)azetidin-3-ol and subsequently converted to the hydrochloride salt.", "Starting Materials": [ "4-methoxybenzaldehyde", "ethyl diazoacetate", "sodium borohydride", "hydrochloric acid", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: React 4-methoxybenzaldehyde with ethyl diazoacetate in the presence of a catalyst to form 3-(4-methoxyphenyl)azetidin-2-one.", "Step 2: Reduce 3-(4-methoxyphenyl)azetidin-2-one with sodium borohydride in methanol to form 3-(4-methoxyphenyl)azetidin-3-ol.", "Step 3: Convert 3-(4-methoxyphenyl)azetidin-3-ol to the hydrochloride salt by reacting with hydrochloric acid in diethyl ether and isolating the product by filtration." ] } | |
CAS RN |
2742934-24-1 |
Product Name |
3-(4-methoxyphenyl)azetidin-3-ol hydrochloride |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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